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Compound of Interest

Compound Name: Chromotrope FB

Cat. No.: B12423100

An In-depth Technical Guide to Chromotrope FB and Its Synonyms in Scientific Literature

For researchers, scientists, and professionals in drug development, a precise understanding of
chemical nomenclature is paramount. This guide provides a comprehensive overview of
Chromotrope FB, a widely used synthetic azo dye, and its various synonyms encountered in
scientific and commercial literature. This document aims to clarify the nomenclature, provide
key quantitative data, and outline relevant experimental contexts.

Nomenclature and Identification

Chromotrope FB is known by a multitude of names, which can often lead to confusion when
consulting different sources. The following table summarizes the primary synonyms and
identifiers for this compound, facilitating cross-referencing across diverse datasets and
publications.
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Identifier Type

Identifier

Source

Common Name

Chromotrope FB

Synonym Acid Red 14 [1]
Synonym Azorubine [1]
Synonym Carmoisine [1]
Synonym Mordant Blue 79
disodium 4-hydroxy-3-[(E)-(4-
sulfonato-1-
IUPAC Name [1]

naphthyl)diazenyllnaphthalene
-1-sulfonate

Systematic Name

Disodium 4-hydroxy-3-[(4-
sulfo-1-naphthalenyl)azo]-1-

naphthalenesulfonate

Colour Index (C.I.) Name C.l1. 14720 [1][2]
CAS Number 3567-69-9 [1]
E Number (Food Additive) E122 [1]

Other Synonyms

Food Red 3, Azorubin S,
Brillantcarmoisin O, Azo
Rubine, Brilliant Crimson Red,
Carmoisine B, Cilefa Rubine R,
Crimson 2EMBL, Crimson
EMBL, Diadem Chrome Blue
G, Diadem Chrome Blue R,
Edicol Supra Carmoisine W,
Edicol Supra Carmoisine WS,
Eniacid Brilliant Rubine 3B

[1]3]

Physicochemical Data

The following table presents key quantitative data for Chromotrope FB, essential for

experimental design and data interpretation in research and development.
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Property Value Source
Molecular Formula C20H12N2Na207S:2 [1114]
Molecular Weight 502.43 g/mol

Red to maroon powder or
Appearance ] [1114]
reddish-brown crystals

Melting Point >300 °C (decomposes) [1]

Solubility in Water 120 g/L [1]

. ) 515 nm (primary), 383 nm
Absorption Maxima (Amax) )
(secondary) in water

>14,500 L-mol~t.cm~t at 513-

Molar Extinction Coefficient (g) )
519 nm (in H20 at 0.03 g/L)

Experimental Protocols and Applications

Chromotrope FB and its synonyms find application in various scientific domains, from
histology to analytical chemistry.

Histological Staining

While specific detailed protocols are proprietary and vary by application, Chromotrope FB is
utilized in diagnostic assays, hematology, and histology. Its anionic nature allows it to bind to
positively charged components within biological tissues.

Manufacturing Method

The synthesis of Chromotrope FB involves a standard azo coupling reaction:

» Diazotization: 4-Aminonaphthalene-1-sulfonic acid is diazotized using sodium nitrite and a
strong acid (e.g., hydrochloric acid) at low temperatures.

e Coupling: The resulting diazonium salt is then coupled with 4-Hydroxynaphthalene-1-sulfonic
acid under alkaline conditions to yield the final Chromotrope FB dye.[2][5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://en.wikipedia.org/wiki/Azorubine
https://mubychem.com/carmoisine-manufacturers-azorubine.html
https://en.wikipedia.org/wiki/Azorubine
https://mubychem.com/carmoisine-manufacturers-azorubine.html
https://en.wikipedia.org/wiki/Azorubine
https://en.wikipedia.org/wiki/Azorubine
https://www.benchchem.com/product/b12423100?utm_src=pdf-body
https://www.benchchem.com/product/b12423100?utm_src=pdf-body
https://www.benchchem.com/product/b12423100?utm_src=pdf-body
https://www.benchchem.com/product/b12423100?utm_src=pdf-body
http://www.worlddyevariety.com/mordant-dyes/mordant-blue-79.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8362823.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Standard

Carmoisine (a synonym for Chromotrope FB) is employed as an analytical reference standard
for the quantification of this analyte in food samples using techniques such as
spectrophotometry and high-performance liquid chromatography (HPLC).

Visualizing the Nomenclature

The following diagram illustrates the relationship between the primary name, Chromotrope
FB, and its most common synonyms and key identifiers.
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Common Synonyms

Acid Red 14
is also known as
Azorubine
is also known as
Carmoisine

is also known as

Mordant Blue 79

is also known as

Chemical & Regulatory Identifiers
Chromotrope FB is identified by

is identified by C.l. 14720

is identified by

CAS: 3567-69-9

is systematically named

E Number: E122

Systematic Name

Click to download full resolution via product page

Caption: Relationship between Chromotrope FB and its synonyms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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